6,7-Dibromo-2H-1,4-benzoxazin-3(4H)-one

• IUPAC Name: 6,7-dibromo-4H-1,4-benzoxazin-3-one
• InChI: InChI=1S/C8H5Br2NO2/c9-4-1-6-7(2-5(4)10)13-3-8(12)11-6/h1-2H,3H2,(H,11,12)
• InChI Key: UJDVLQNTJQYDOB-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)NC2=CC(=C(C=C2O1)Br)Br
• Molecular Formula: C8H5Br2NO2
• DSSTOX Substance ID: DTXSID10403462
• Molecular Weight: 306.94 g/mol
• CAS No.: 24036-49-5

Description

6,7-Dibromo-2H-1,4-benzoxazin-3(4H)-one is a heterocyclic compound that has gained significant attention in scientific research due to its unique properties and potential applications. This compound belongs to the class of benzoxazinones and is known for its diverse range of biological activities.

Mechanism of Action

The mechanism of action of 6,7-Dibromo-2H-1,4-benzoxazin-3(4H)-one is not fully understood. However, it has been suggested that the compound exerts its biological activity through the inhibition of various enzymes and signaling pathways. For example, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. Additionally, it has been shown to inhibit the activity of histone deacetylases (HDACs), enzymes that are involved in the regulation of gene expression.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are diverse and depend on the specific application. In the context of anti-inflammatory activity, the compound has been shown to reduce the production of pro-inflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α). In the context of anti-cancer activity, the compound has been shown to induce apoptosis (programmed cell death) in cancer cells. Additionally, it has been shown to inhibit the growth and proliferation of cancer cells.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 6,7-Dibromo-2H-1,4-benzoxazin-3(4H)-one in lab experiments is its diverse range of biological activities. This makes it a useful tool for studying various biological processes and diseases. Additionally, the compound is relatively easy to synthesize and is commercially available. However, one of the major limitations of using this compound is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the study of 6,7-Dibromo-2H-1,4-benzoxazin-3(4H)-one. One potential direction is the development of new synthetic methods for the compound that are more efficient and cost-effective. Additionally, further studies are needed to fully understand the mechanism of action of the compound and its potential applications in various fields of science. Finally, the compound could be further studied for its potential use in combination therapy with other drugs for the treatment of various diseases.

Scientific Research Applications

6,7-Dibromo-2H-1,4-benzoxazin-3(4H)-one has been extensively studied for its potential applications in various fields of science. One of the most significant applications of this compound is in the field of medicinal chemistry. It has been shown to possess potent anti-inflammatory, anti-cancer, and anti-bacterial properties. Additionally, it has been studied for its potential use as a therapeutic agent for the treatment of Alzheimer's disease.